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Compound of Interest

Compound Name: 4-Methylpent-4-enoic acid

Cat. No.: B168718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structural and stereoisomeric forms of

methylpentenoic acid. It details their physicochemical properties, synthesis methodologies, and

known biological activities, presenting data in a structured format for ease of comparison and

reference.

Introduction to Methylpentenoic Acid Isomers
Methylpentenoic acid (C₆H₁₂O₂) is a branched-chain fatty acid with several structural isomers,

each potentially exhibiting unique chemical and biological properties. The position of the methyl

group on the pentanoic acid backbone significantly influences its physical characteristics and

biological relevance. The primary structural isomers are 2-methylpentanoic acid, 3-

methylpentanoic acid, and 4-methylpentanoic acid. Furthermore, chirality at the methyl-

substituted carbon atom gives rise to stereoisomers for the 2- and 3-methyl forms.

Structural Isomers and Stereoisomers
The three main structural isomers of methylpentenoic acid are:

2-Methylpentanoic Acid: The methyl group is located on the second carbon (alpha-carbon) of

the pentanoic acid chain. This isomer is chiral and exists as two enantiomers: (R)-2-

methylpentanoic acid and (S)-2-methylpentanoic acid.
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3-Methylpentanoic Acid: The methyl group is on the third carbon (beta-carbon). This isomer

is also chiral, with (R)- and (S)-enantiomers.

4-Methylpentanoic Acid: The methyl group is on the fourth carbon (gamma-carbon). This

isomer is not chiral.

Physicochemical Properties
The following tables summarize the key physicochemical properties of the methylpentenoic

acid isomers.

Table 1: General Properties of Methylpentenoic Acid Isomers

Property
2-Methylpentanoic
Acid

3-Methylpentanoic
Acid

4-Methylpentanoic
Acid

Molecular Formula C₆H₁₂O₂[1] C₆H₁₂O₂[2] C₆H₁₂O₂[3][4][5][6]

Molecular Weight 116.16 g/mol [1][7][8] 116.16 g/mol [2][8] 116.16 g/mol [3][4][6]

CAS Number 97-61-0 (racemic) 105-43-1[2][8] 646-07-1[3][4][5]

49642-47-9 ((R)-

isomer)[9]

1187-82-2 ((S)-

isomer)[7]

Table 2: Physical Properties of Methylpentenoic Acid Isomers
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Property
2-Methylpentanoic
Acid

3-Methylpentanoic
Acid

4-Methylpentanoic
Acid

Boiling Point 196-197 °C[10] 196-198 °C[8] 199-201 °C

Melting Point -85 °C[10] - -35 °C[3]

Density - - 0.923 g/mL at 25 °C

Refractive Index - - n20/D 1.414

pKa - - 5.09

Solubility

Soluble in water and

polar organic

solvents[10][11]

-
Water solubility: 12.9

g/L

LogP 1.8[7] 1.6[8] 1.72

Synthesis of Methylpentenoic Acid Isomers
The malonic ester synthesis is a common and versatile method for the preparation of

substituted carboxylic acids, including the isomers of methylpentenoic acid.

General Experimental Protocol: Malonic Ester Synthesis
The synthesis involves three main steps:

Deprotonation: Diethyl malonate is treated with a strong base, such as sodium ethoxide, to

form a resonance-stabilized enolate.[12][13][14][15]

Alkylation: The enolate acts as a nucleophile and reacts with an appropriate alkyl halide in an

Sₙ2 reaction to form an alkylated diethyl malonate.[12][13][14][15] For the synthesis of

methylpentanoic acid isomers, specific alkyl halides are used.

Hydrolysis and Decarboxylation: The alkylated diethyl malonate is then hydrolyzed to a

dicarboxylic acid, which upon heating, undergoes decarboxylation to yield the final carboxylic

acid product.[12][13][14][15]

Below is a generalized workflow for this synthesis.
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A generalized workflow for the malonic ester synthesis of methylpentenoic acid isomers.

Synthesis of Specific Isomers
2-Methylpentanoic Acid: This isomer can be synthesized by the alkylation of diethyl

malonate, first with a propyl halide and then with a methyl halide, followed by hydrolysis and

decarboxylation.[14]

4-Methylpentanoic Acid: The synthesis of 4-methylpentanoic acid via the malonic ester

synthesis involves the reaction of the diethyl malonate enolate with 1-bromo-2-

methylpropane.[12]

Biological Activity and Potential Applications
The isomeric forms of methylpentenoic acid, as branched-chain fatty acids, are of interest in

various biological contexts.

2-Methylpentanoic Acid: This isomer is a short-chain fatty acid (SCFA) produced by the

metabolism of branched-chain amino acids by gut microbiota.[16] It has been identified as a

potential biomarker for metabolic diseases like type 2 diabetes, with its levels being

significantly reduced in the feces of diabetic mice.[16] It is suggested that 2-methylpentanoic

acid may play a role in regulating host energy metabolism and inflammatory responses,

possibly through interactions with G protein-coupled receptors (GPCRs) or by inhibiting

histone deacetylases (HDACs).[16]
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Potential biological roles and mechanisms of 2-methylpentanoic acid.

3-Methylpentanoic Acid: This isomer is recognized as a plant, animal, and fungal metabolite

and is also used as a flavoring agent.[8] A recent study highlighted its potential as an

antimicrobial agent, particularly when combined with other volatile organic compounds, for

the preservation of agricultural products like the Lanzhou lily.[17] The study found that a

combination of 3-methylpentanoic acid and 2-methylbutyric acid exhibited synergistic

inhibitory effects against Bacillus species.[17]

4-Methylpentanoic Acid: Also known as isocaproic acid, this isomer is a metabolite of 20-

alpha-hydroxycholesterol.[18][19] It is classified as a short-chain fatty acid.[18]
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Chiral Separation
For the chiral isomers, 2- and 3-methylpentanoic acid, the separation of their enantiomers is

crucial for studying their specific biological activities, as enantiomers can have different

pharmacological and toxicological profiles.[20] High-performance liquid chromatography

(HPLC) is a common technique for chiral separations. This can be achieved directly using a

chiral stationary phase (CSP) or indirectly by pre-column derivatization with a chiral derivatizing

agent to form diastereomers that can be separated on a standard achiral column.[20]

Conclusion
The isomers of methylpentenoic acid represent a group of branched-chain fatty acids with

distinct physicochemical properties and emerging biological significance. While their synthesis

is well-established, further research into their specific roles in metabolic pathways and their

potential as therapeutic agents or biomarkers is warranted. The ability to separate and study

the individual enantiomers of the chiral forms will be critical in elucidating their precise functions

in biological systems. This guide provides a foundational resource for professionals engaged in

the research and development of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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